Praseodymium chloride
Overview
Description
Praseodymium chloride, specifically Praseodymium(III) chloride (PrCl3), is an inorganic compound synthesized from praseodymium oxide (Pr6O11) using a dry method in the presence of ammonium chloride (NH4Cl) under inert gas conditions. The synthesis process involves the thermal decomposition of NH4Cl, which directly participates in the chlorination reaction, and HCl decomposed from NH4Cl also contributes to this reaction. Optimum synthesis conditions have been studied, focusing on temperature, contact time, and chemical composition to maximize yield (Mendil, Berkani, Zamouche, & Rycerz, 2013).
Synthesis Analysis
The synthesis of praseodymium chloride involves a crucial step of chlorination, where NH4Cl and HCl play significant roles. The process starts with praseodymium oxide reacting with NH4Cl, leading to the formation of praseodymium chloride under specific thermal conditions, ensuring the preservation of the Pr(III) oxidation state throughout the procedure. This method highlights the importance of controlling synthesis parameters to achieve high purity and yield of PrCl3.
Molecular Structure Analysis
Praseodymium chloride adopts a hexagonal structure at the molecular level. This configuration is crucial for its reactivity and interaction with other compounds. The molecular structure analysis emphasizes understanding how PrCl3 molecules arrange themselves and interact in solid form, which is essential for predicting its behavior in various chemical reactions.
Chemical Reactions and Properties
Praseodymium chloride participates in various chemical reactions due to its reactivity, especially in molten chlorides. Its behavior in electrochemical processes has been studied, revealing that Pr(III) is the stable oxidation state in these conditions. The compound's solvation and reaction mechanisms on inert electrodes have been thoroughly investigated, providing insights into its electrochemical properties and how it interacts with other substances in different media (Castrillejo et al., 2005).
Scientific Research Applications
Electronic Properties of Carbon Nanotubes
- Scientific Field : Materials Science
- Application Summary : Praseodymium Chloride (PrCl3) is used in experimental and theoretical studies on the electronic properties of single-walled carbon nanotubes (SWCNTs) .
- Methods of Application : PrCl3 was encapsulated into channels of 1.4 nm diameter SWCNTs by a capillary filling method . The high-resolution transmission electron microscopy data demonstrated a high filling factor of the nanotubes and the formation of one-dimensional (1D) PrCl3 nanocrystals .
- Results or Outcomes : The optical absorption, Raman spectroscopy, and X-ray photoelectron spectroscopy data testified to the filling-induced lowering of the Fermi level of the nanotubes as a result of the electron transfer from the SWCNTs to the embedded PrCl3 .
Manufacturing of High-Strength Alloys
- Scientific Field : Metallurgy
- Application Summary : Praseodymium Chloride is used in the manufacturing of high-strength alloys for aircraft engines .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results or Outcomes : The specific results or outcomes are not mentioned in the source .
Production of Special Glasses and Ceramics
- Scientific Field : Ceramics Engineering
- Application Summary : Praseodymium Chloride is used in the production of special glasses and ceramics .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results or Outcomes : The specific results or outcomes are not mentioned in the source .
Dopant in Fiber Optics and Laser Materials
- Scientific Field : Optical Engineering
- Application Summary : Praseodymium Chloride is used as a dopant in fiber optics and laser materials .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results or Outcomes : The specific results or outcomes are not mentioned in the source .
Preparation of Praseodymium Salts
- Scientific Field : Inorganic Chemistry
- Application Summary : Praseodymium Chloride is used as a starting point in the preparation of praseodymium salts .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results or Outcomes : The specific results or outcomes are not mentioned in the source .
Oxidation of Methane to Ethane
- Scientific Field : Organic Chemistry
- Application Summary : Praseodymium Chloride increases the activity of Pr6O11, which is used in the oxidation of methane to ethane .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results or Outcomes : The specific results or outcomes are not mentioned in the source .
Preparation of Praseodymium Salts
- Scientific Field : Inorganic Chemistry
- Application Summary : Praseodymium Chloride is used as a starting point in the preparation of praseodymium salts .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results or Outcomes : The specific results or outcomes are not mentioned in the source .
Production of Metal Praseodymium
- Scientific Field : Metallurgy
- Application Summary : Praseodymium Chloride is used in producing metal praseodymium .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results or Outcomes : The specific results or outcomes are not mentioned in the source .
Production of Glass Ceramics
- Scientific Field : Ceramics Engineering
- Application Summary : Praseodymium Chloride is used in the production of glass ceramics .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results or Outcomes : The specific results or outcomes are not mentioned in the source .
Production of Praseodymium Compounds
- Scientific Field : Inorganic Chemistry
- Application Summary : Praseodymium Chloride is used in the production of praseodymium compounds .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results or Outcomes : The specific results or outcomes are not mentioned in the source .
Colouring
Safety And Hazards
Future Directions
Praseodymium(III) chloride can be used as a dopant to prepare Pr-modified TiO2 nanoparticles for photocatalytic degradation of organic pollutants . This suggests potential applications in environmental remediation.
Relevant Papers There are several relevant papers on Praseodymium(III) chloride. For instance, one paper discusses the electronic properties of praseodymium chloride-filled single-walled carbon nanotubes . Another paper investigates the toxicokinetics of praseodymium and cerium administered as chloride salts . For more papers, you can check out ScienceGate .
properties
IUPAC Name |
trichloropraseodymium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.Pr/h3*1H;/q;;;+3/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHBNLZDGIPPZLL-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Cl[Pr](Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl3Pr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Green needles; Soluble in water and alcohol; [Merck Index] |
Source
|
| Record name | Praseodymium chloride (PrCl3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Praseodymium chloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2147 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
Praseodymium chloride | |
CAS RN |
10361-79-2 |
Source
|
| Record name | Praseodymium chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10361-79-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Praseodymium chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010361792 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Praseodymium chloride | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=84276 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Praseodymium chloride (PrCl3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Praseodymium trichloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.710 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Citations
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